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Compound of Interest

Compound Name: 2,5-Bis(trifluoroethoxy)aniline
Cat. No.: B7965222
Get Quote
\ J

CAS Registry Number: 66300-37-6 Chemical Formula: Ci10HoFsNO2 Molecular Weight: 289.17
g/mol [1]

Executive Summary & Structural Analysis

2,5-Bis(2,2,2-trifluoroethoxy)aniline is an electron-rich aromatic amine characterized by two
bulky, electron-withdrawing trifluoroethoxy groups at the ortho and meta positions relative to the
amine.[1] It serves as a high-value intermediate in medicinal chemistry, specifically for
synthesizing urea-based anti-arrhythmic drugs and analogs of Flecainide.[1]

The trifluoroethoxy moieties confer unique pharmacological properties:

» Metabolic Stability: The C-F bonds resist oxidative metabolism (e.g., P450 hydroxylation),
prolonging the half-life of downstream APIs.[1]

 Lipophilicity Modulation: The fluoro-alkoxy groups increase lipophilicity (ngcontent-ng-
€2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) without the high reactivity associated with acyl halides, facilitating membrane permeability
in cardiac tissues.
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Chemical Identity Table

Property Specification
IUPAC Name 2,5-bis(2,2,2-trifluoroethoxy)aniline
Benzenamine, 2,5-bis(2,2,2-trifluoroethoxy)-;
Synonyms o .
2,5-Bis(trifluoroethoxy)aniline
CAS Number 66300-37-6
Boiling Point ~274.7°C (Predicted @ 760 Torr)
) ~1.3-1.4 g/cm?3 (Estimated based on
Density o
fluorination)
Off-white to pale yellow solid or viscous oil
Appearance

(purity dependent)

Synthetic Pathways & Methodology

The synthesis of 2,5-Bis(trifluoroethoxy)aniline requires a regioselective approach to ensure
the correct substitution pattern.[1] The most robust industrial route proceeds via the nitration of
the 1,4-bis(trifluoroethoxy)benzene ether, followed by reduction.[1]

Phase 1: Ether Formation (O-Alkylation)

Precursor: Hydroquinone (1,4-dihydroxybenzene) or 1,4-Dibromobenzene.[1]

o Protocol: Hydroquinone is reacted with 2,2,2-trifluoroethyl triflate (or tosylate) in the presence
of a base (K2COs or NaH) in a polar aprotic solvent (DMF or NMP).[1]

e Mechanism: S_N2 nucleophilic substitution.

 Critical Control: Complete bis-alkylation is required; mono-alkylated impurities must be
removed via crystallization.[1]

Phase 2: Regioselective Nitration

Precursor: 1,4-Bis(2,2,2-trifluoroethoxy)benzene.[1]
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» Reagents: Nitric acid (HNOs) / Acetic Acid or H2SOa.[1]

» Regiochemistry: The alkoxy groups are ortho/para directors. Since positions 1 and 4 are
occupied, nitration occurs at the equivalent 2, 3, 5, or 6 positions.[1]

e Product: 1-Nitro-2,5-bis(2,2,2-trifluoroethoxy)benzene (CAS 66300-35-4).[1][2]

e Note: Numbering shifts upon nitration. The nitro group takes priority for naming the
intermediate, but relative to the original ring, it is a 2-nitro substitution.[1]

Phase 3: Reduction to Aniline

Precursor: 2,5-Bis(2,2,2-trifluoroethoxy)nitrobenzene.[1][2]
o Method A (Catalytic): Hz (3-5 bar) over Pd/C (5-10% loading) in Methanol/Ethanol.[1]

o Method B (Chemical): Iron powder (Fe) in acidic media (NH4Cl or acetic acid) or Hydrazine
hydrate with Raney Nickel.[1]

o Outcome: The nitro group is reduced to a primary amine, yielding the target aniline.

Synthesis Workflow Diagram
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Caption: Step-wise synthetic route from hydroquinone to the target aniline via etherification,
nitration, and reduction.

Quality Control & Characterization

To validate the identity and purity of the synthesized aniline, the following analytical signatures
are expected.

Nuclear Magnetic Resonance (NMR)[1][2][4][5][6][7]

« 'H NMR (CDCls):
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o Aromatic Protons: Two singlets (or tight doublets) around & 6.5-7.0 ppm. The 2,5-

substitution pattern on the aniline ring (originally 1,4 on the benzene) results in para

protons relative to each other, often appearing as singlets due to lack of strong coupling.

[1]

o Amine Protons (-NHz): Broad singlet around & 3.5-4.5 ppm (exchangeable with D20).[1]

o Methylene Protons (-OCH2CF3): Quartets around & 4.3 ppm (ngcontent-ng-
€2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

Hz).

e F NMR:

o Single signal around & -74 to -75 ppm (triplet, coupled to methylene protons).[1]

Impurity Profile

Impurity Type Origin

Mitigation

Incomplete alkylation in Step

Mono-alkoxy aniline
1.]1]

Ensure excess alkylating
agent; recrystallize
Intermediate 1.

Incomplete reduction in Step 3.

Nitro-precursor

[1]

Monitor reaction via
TLC/HPLC; extend

hydrogenation time.

) Hydrogenation of the aromatic
Over-reduction ]
ring (rare).

Control Hz pressure (<5 bar)

and temperature (<50°C).

Applications in Drug Development

The primary utility of 2,5-Bis(2,2,2-trifluoroethoxy)aniline lies in its role as a scaffold for Class |

Anti-arrhythmic agents.[1][2]

» Urea Derivatives: The aniline amine group reacts efficiently with isocyanates (e.g., pyridyl

isocyanates) to form urea-linked drugs.[1] These compounds modulate sodium channels in

cardiac tissue.
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» Flecainide Analogs: While Flecainide typically utilizes the benzoic acid derivative, the aniline
variant allows for the synthesis of "reverse-amide" or urea-linked analogs that test different
binding modes in the Na+ channel pore.[1]

» Metabolic Robustness: The trifluoroethoxy groups prevent ring hydroxylation at the 2 and 5
positions, common sites for metabolic attack, thereby improving oral bioavailability.

Safety & Handling

» Hazards: Like most fluorinated anilines, this compound is likely toxic if swallowed, inhaled, or
absorbed through skin (H301/H311/H331).[1] It may cause serious eye irritation (H319) and
skin sensitization.

o Storage: Store under inert gas (Argon/Nitrogen) to prevent oxidation of the amine group
(browning). Keep refrigerated (2-8°C).

e PPE: Use nitrile gloves, safety goggles, and work within a fume hood. Avoid contact with
strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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